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Compound of Interest

Compound Name: 11-Aminoundecyltrimethoxysilane

Cat. No.: B1256455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 11-
Aminoundecyltrimethoxysilane (11-AUTS) for the fabrication of high-performance

biosensors. The protocols detailed below outline a robust methodology for the covalent

immobilization of biomolecules on silica-based substrates, a critical step in the development of

sensitive and specific diagnostic and research tools.

Introduction
The functionalization of sensor surfaces is a cornerstone of biosensor development. 11-
Aminoundecyltrimethoxysilane is a versatile organosilane that forms a self-assembled

monolayer (SAM) on hydroxylated surfaces, such as silicon dioxide, glass, and quartz. The

long undecyl (11-carbon) chain of 11-AUTS provides a well-ordered and stable monolayer,

while the terminal primary amine group serves as a reactive site for the covalent attachment of

biomolecules. This covalent linkage, often facilitated by a crosslinking agent like

glutaraldehyde, ensures the stable and oriented immobilization of biorecognition elements,

such as antibodies, enzymes, or nucleic acids, which is paramount for sensor performance and

reproducibility.
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The overall process for biosensor fabrication using 11-AUTS can be summarized in a four-

stage workflow:

Stage 1: Substrate Preparation

Stage 2: Surface Functionalization

Stage 3: Biomolecule Immobilization

Stage 4: Biosensor Finalization

Substrate Cleaning

Surface Hydroxylation

Generation of -OH groups

Silanization with 11-AUTS

Formation of Amine-Terminated SAM

Self-Assembly

Activation with Glutaraldehyde

Covalent Attachment of Bioreceptor

Schiff Base Formation

Blocking of Non-specific Sites

Ready for Analyte Detection

Surface Passivation

 

Sensor Surface

Binding Event

Change in Interfacial Properties

Signal Transduction

Functionalized Electrode
(with immobilized antibody)

Target Analyte in Solution

Analyte Binds to Antibody

Formation of Insulating Layer

Increased Charge Transfer Resistance (Rct)

EIS Measurement

Change in Impedance Spectrum
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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